Cas no 52045-41-7 ( )

• Product Name: &nbsp
• CAS No: 52045-41-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 936271
• PubChem ID: 312891
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methyl-2,3-dihydroinden-1-one
• AC1L7MB3
• NSC225095
• NSC-225095
• SureCN2905609
• 52045-41-7
• 4-Amino-2-methyl-2,3-dihydro-1H-inden-1-one
• SCHEMBL2905609
• DTXSID30310306
•  

• Inchi： 1S/C10H11NO/c1-6-5-8-7(10(6)12)3-2-4-9(8)11/h2-4,6H,5,11H2,1H3
• InChI Key： FCIDRKXQWRHLLJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2CC1C)N

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 2.22490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones